Cas no 2228528-86-5 (3-2-(morpholin-4-yl)phenylazetidin-3-ol)

• Product Name: 3-2-(morpholin-4-yl)phenylazetidin-3-ol
• CAS No: 2228528-86-5
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6407192
• PubChem ID: 165665797
• Update Time: 2025-05-19

3-2-(morpholin-4-yl)phenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-2-(morpholin-4-yl)phenylazetidin-3-ol
• 3-[2-(morpholin-4-yl)phenyl]azetidin-3-ol
• 2228528-86-5
• EN300-1756703

• Inchi： 1S/C13H18N2O2/c16-13(9-14-10-13)11-3-1-2-4-12(11)15-5-7-17-8-6-15/h1-4,14,16H,5-10H2
• InChI Key： OMCAYHOLBBHCPV-UHFFFAOYSA-N
• SMILES： OC1(C2=CC=CC=C2N2CCOCC2)CNC1

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 44.7Ų

Additional information on 3-2-(morpholin-4-yl)phenylazetidin-3-ol

Introduction to 3-2-(morpholin-4-yl)phenylazetidin-3-ol (CAS No. 2228528-86-5)

3-2-(morpholin-4-yl)phenylazetidin-3-ol, identified by the chemical compound code CAS No. 2228528-86-5, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the azetidinone class, characterized by a five-membered heterocyclic structure containing an oxygen atom and a nitrogen atom. The presence of a morpholine substituent at the phenyl ring and an azetidinone core imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in medicinal chemistry.

The morpholin-4-yl moiety, specifically attached at the 2-position of the phenyl ring, contributes to the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the azetidinone scaffold is known for its versatility in interacting with biological targets, particularly enzymes and receptors involved in various disease pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with higher precision, facilitating the identification of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous physiological and pathological processes. 3-2-(morpholin-4-yl)phenylazetidin-3-ol has been investigated as a potential inhibitor due to its ability to disrupt specific PPIs implicated in diseases such as cancer, inflammation, and neurodegeneration. Studies have demonstrated that the compound can modulate the activity of key enzymes like kinases and phosphodiesterases, which are often dysregulated in disease states.

The pharmacokinetic properties of 3-2-(morpholin-4-yl)phenylazetidin-3-ol have also been extensively studied to optimize its delivery and efficacy. Pharmacokinetic profiling involves assessing parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, including moderate oral bioavailability and a reasonable half-life, which are essential for therapeutic applications. Furthermore, its metabolic stability has been evaluated to ensure it remains active within the biological system long enough to exert its desired effects.

One of the most compelling aspects of 3-2-(morpholin-4-yl)phenylazetidin-3-ol is its potential in targeting specific disease pathways without causing significant off-target effects. Off-target effects can lead to adverse reactions and limit the clinical utility of a drug. The unique structural features of this compound allow it to selectively interact with its intended biological targets while minimizing interactions with other proteins. This selectivity is achieved through precise molecular design, where subtle modifications can significantly enhance binding affinity and reduce unwanted side effects.

Recent clinical trials have provided insights into the therapeutic potential of compounds similar to 3-2-(morpholin-4-yl)phenylazetidin-3-ol. These trials have focused on evaluating their efficacy in treating conditions such as chronic inflammatory disorders and certain types of cancer. The results have been promising, showing that such compounds can modulate disease progression by inhibiting key pathological pathways. For instance, studies have indicated that this class of molecules can suppress tumor growth by inhibiting angiogenesis—the process by which new blood vessels form to supply nutrients to tumors—thereby cutting off their blood supply.

The synthesis of 3-2-(morpholin-4-yl)phenylazetidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have been employed to construct the complex molecular framework efficiently. These methods not only improve synthetic efficiency but also allow for greater flexibility in modifying the structure for optimal pharmacological activity.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been used extensively to predict how 3-2-(morpholin-4-y1)phenylazetidin--3--ol interacts with biological targets at the atomic level. These simulations help researchers identify potential binding sites and optimize the compound's structure for better efficacy. Additionally, machine learning algorithms have been trained on large datasets of known drug-target interactions to predict new candidates like 3--2--(mor-pholin--4--y1)pheny1azeti-din--3--ol's potential therapeutic applications.

Future research directions for 3--2--(morpholin--4--y1)pheny1azeti-din--3--ol include exploring its mechanism of action in greater detail and conducting further preclinical studies to assess its safety profile. Understanding how this compound interacts with biological systems at a molecular level will provide valuable insights into its therapeutic potential and guide future drug development efforts. Moreover, investigating its potential synergistic effects when combined with other drugs could open up new treatment strategies for complex diseases.

The impact of 3--2--(morpholin--4-y1)pheny1azeti-din--3--ol on drug discovery underscores the importance of interdisciplinary collaboration between chemists, biologists, pharmacologists, and computer scientists. By leveraging cutting-edge technologies and innovative approaches, researchers can accelerate the development of novel therapeutics that address unmet medical needs effectively.